4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide
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Overview
Description
4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide is a useful research compound. Its molecular formula is C19H19N3O4 and its molecular weight is 353.378. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Polymer Applications
Polyamides and polyimides derived from specific carboxamide compounds have been studied for their unique properties. For example, polyamides with flexible main-chain ether linkages and ortho-phenylene units, synthesized from specific bis(ether-carboxylic acid) or bis(ether amine), show noncrystalline properties, high solubility in polar solvents, and excellent thermal stability. These materials could be used for creating transparent, flexible, and tough films, suggesting potential applications in materials science and engineering (Hsiao, Yang, & Chen, 2000).
Antimicrobial Evaluation
Compounds with a similar structure to "4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide" have been evaluated for their antimicrobial properties. For instance, the synthesis and in vitro antibacterial evaluation of novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamide derivatives reveal certain compounds showing antibacterial effects against both Gram-negative and Gram-positive bacteria. This suggests potential applications in developing new antibacterial agents (Pouramiri, Kermani, & Khaleghi, 2017).
Heterogeneous Catalysis
Amide-functionalized covalent organic frameworks (COFs) have been developed for efficient catalysis. These frameworks utilize benzene-1,3,5-tricarboxamides (BTAs) as building blocks, indicating that carboxamide derivatives can play a crucial role in constructing materials with catalytic applications. Such materials have been applied as efficient catalysts for reactions like the Knoevenagel condensation, highlighting their importance in chemical synthesis and industrial applications (Li et al., 2019).
Mechanism of Action
Properties
IUPAC Name |
4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4/c20-18(24)14-8-4-5-9-15(14)21-19(25)16-11-26-12-17(23)22(16)10-13-6-2-1-3-7-13/h1-9,16H,10-12H2,(H2,20,24)(H,21,25) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSUUDOBGRQSKBT-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(C(=O)CO1)CC2=CC=CC=C2)C(=O)NC3=CC=CC=C3C(=O)N |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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